
A Technical Guide to the Physical
Characteristics of Deuterated Octanal

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Octanal - d2

Cat. No.: B1147827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

characteristics of deuterated octanal, with a specific focus on octanal-d16. This document is

intended to serve as a resource for researchers and professionals in drug development and

other scientific fields who utilize isotopically labeled compounds. The guide summarizes

available quantitative data, outlines relevant experimental protocols for characterization, and

visualizes a key biological pathway in which octanal is involved.

Introduction to Deuterated Octanal
Deuterated octanal, particularly its fully deuterated form, octanal-d16, is an isotopically labeled

version of octanal where all sixteen hydrogen atoms have been replaced by deuterium atoms.

[1][2] This stable isotope labeling makes it a valuable tool in various scientific applications,

including metabolic studies, pharmacokinetic research, and as an internal standard in analytical

chemistry for accurate quantification of its non-deuterated counterpart.[3] The substitution of

hydrogen with deuterium can lead to slight alterations in the compound's physical and chemical

properties due to the kinetic isotope effect.

Physical and Chemical Properties
While specific experimental data for the physical properties of deuterated octanal are not

readily available in public literature, the following tables provide the computed properties for

octanal-d16 and the experimentally determined properties for non-deuterated octanal for
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comparison. It is anticipated that the physical properties of deuterated octanal will be very

similar to those of its non-deuterated form.

General Properties
Property

Deuterated Octanal
(Octanal-d16)

Non-Deuterated Octanal

Chemical Formula C₈D₁₆O C₈H₁₆O[4][5][6][7]

Molecular Weight 144.31 g/mol [1][8] 128.21 g/mol [6][7][9][10]

Appearance
Not specified; likely a colorless

to light yellow liquid

Colorless to light yellow

liquid[4][5][6]

Odor
Not specified; likely similar to

octanal
Strong, fruity, citrus-like odor[7]

Quantitative Physical Characteristics
Property Non-Deuterated Octanal

Density 0.820 - 0.825 g/mL at 20-25°C[4][5][6][10][11]

Boiling Point 169 - 171 °C[4][5][6][7][9][10]

Melting Point 12 - 15 °C[4][5][9][10]

Refractive Index n20/D 1.417 - 1.425[4][5][6][7][9][10]

Experimental Protocols for Characterization
The characterization of deuterated octanal involves confirming its isotopic purity and

determining its physical properties. The following are standard experimental methodologies that

would be employed for these purposes.

Isotopic Purity and Structural Verification
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (Proton NMR): The absence of signals in the proton NMR spectrum is a primary

indicator of successful deuteration.
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²H NMR (Deuterium NMR): The presence of signals in the deuterium NMR spectrum

confirms the incorporation of deuterium.

¹³C NMR (Carbon-13 NMR): This technique can be used to confirm the carbon backbone of

the molecule.

Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight of the deuterated compound,

which will be higher than the non-deuterated form due to the presence of deuterium. The

isotopic distribution can also be analyzed to assess the extent of deuteration.

Determination of Physical Properties
Density: The density of liquid deuterated octanal can be determined using a pycnometer or a

digital density meter. The instrument is calibrated with a substance of known density, and

then the density of the sample is measured at a controlled temperature.

Boiling Point: The boiling point can be determined by distillation. The sample is heated, and

the temperature at which the liquid and vapor phases are in equilibrium at a given pressure

is recorded as the boiling point.

Melting Point: For the determination of the melting point, a sample is cooled until it solidifies

and then slowly heated. The temperature range over which the solid melts to a liquid is

recorded.

Refractive Index: A refractometer is used to measure the refractive index of the liquid

sample. A drop of the sample is placed on the prism of the refractometer, and the refractive

index is read at a specific temperature and wavelength of light (typically the sodium D-line).

Biological Significance and Signaling Pathway
Octanal has been identified as a ligand for olfactory receptors that are expressed outside of the

nasal cavity. One such receptor is the Olfactory Receptor 2 (OLFR2), which is found in vascular

macrophages. The interaction between octanal and OLFR2 has been implicated in the

progression of atherosclerosis by activating an inflammatory response.
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Octanal-OLFR2 Signaling in Athero-inflammation
The following diagram illustrates the proposed signaling pathway initiated by octanal in

vascular macrophages.

Caption: Octanal binds to OLFR2, initiating a signaling cascade that leads to inflammation.

The binding of octanal to OLFR2 on vascular macrophages activates a G-protein-coupled

signaling pathway.[12] This leads to the activation of the NLRP3 inflammasome, a multiprotein

complex that plays a crucial role in the innate immune system.[12] The activated

inflammasome then promotes the cleavage of pro-interleukin-1β (pro-IL-1β) into its active, pro-

inflammatory form, IL-1β.[12] This cytokine is a key mediator of inflammation and contributes to

the development and progression of atherosclerosis.[12]

Conclusion
Deuterated octanal is a critical tool for researchers in various scientific disciplines. While

specific experimental data on its physical properties are sparse, the known characteristics of

non-deuterated octanal provide a reliable reference. The established role of octanal in

inflammatory signaling pathways highlights the importance of such molecules in biological

research. The methodologies and information presented in this guide are intended to support

the effective utilization of deuterated octanal in laboratory settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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